1,2,6-Hexanetriol
Cat. No. B095081
:
106-69-4
M. Wt: 134.17 g/mol
InChI Key: ZWVMLYRJXORSEP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05696248
Procedure details
15 g (112 mmol) of 1,2,6-hexanetriol were dissolved together with 0.5 g of FeCl3 in 1 l of acetone and boiled under reflux for 7 h. The mixture was filtered, and excess acetone was removed by distillation, resulting in the product in pure form.
[Compound]
Name
FeCl3
Quantity
0.5 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
[CH2:1]([OH:9])[CH:2]([OH:8])[CH2:3][CH2:4][CH2:5][CH2:6][OH:7].[CH3:10][C:11]([CH3:13])=O>>[CH3:10][C:11]1([CH3:13])[O:8][CH:2]([CH2:3][CH2:4][CH2:5][CH2:6][OH:7])[CH2:1][O:9]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
15 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C(CCCCO)O)O
|
[Compound]
|
Name
|
FeCl3
|
|
Quantity
|
0.5 g
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
1 L
|
|
Type
|
reactant
|
|
Smiles
|
CC(=O)C
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
under reflux for 7 h
|
|
Duration
|
7 h
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The mixture was filtered
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
excess acetone was removed by distillation
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
resulting in the product in pure form
|
Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
CC1(OCC(O1)CCCCO)C
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
